Cas no 52464-50-3 (Benzenamine, 2-(hexyloxy)-)

Benzenamine, 2-(hexyloxy)- structure
Benzenamine, 2-(hexyloxy)- structure
Product Name:Benzenamine, 2-(hexyloxy)-
CAS No:52464-50-3
MF:C12H19NO
MW:193.285363435745
CID:359562
PubChem ID:15937452
Update Time:2025-04-19

Benzenamine, 2-(hexyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-(hexyloxy)-
    • 2-hexoxyaniline
    • DTXSID00579887
    • 52464-50-3
    • YRYXVHAMZJRKQX-UHFFFAOYSA-N
    • SCHEMBL5085710
    • 2-(HEXYLOXY)ANILINE
    • Benzenamine, 2-(hexyloxy)-,
    • VS-13230
    • A1-05044
    • 2-(hexyloxy)benzenamine
    • AKOS000102662
    • Inchi: 1S/C12H19NO/c1-2-3-4-7-10-14-12-9-6-5-8-11(12)13/h5-6,8-9H,2-4,7,10,13H2,1H3
    • InChI Key: YRYXVHAMZJRKQX-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1N)CCCCCC

Computed Properties

  • Exact Mass: 193.14677
  • Monoisotopic Mass: 193.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25

Benzenamine, 2-(hexyloxy)- Related Literature

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